Cas no 1183924-92-6 (methyl 2-amino-5-ethoxybenzoate)

• Product Name: methyl 2-amino-5-ethoxybenzoate
• CAS No: 1183924-92-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6090114
• PubChem ID: 60837635
• Update Time: 2025-08-05

methyl 2-amino-5-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-ethoxybenzoate
• Benzoic acid, 2-amino-5-ethoxy-, methyl ester

• Inchi： 1S/C10H13NO3/c1-3-14-7-4-5-9(11)8(6-7)10(12)13-2/h4-6H,3,11H2,1-2H3
• InChI Key： CRTZKPSPFKNUFI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OCC)=CC=C1N

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 313.0±22.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Additional information on methyl 2-amino-5-ethoxybenzoate

Methyl 2-amino-5-ethoxybenzoate (CAS No. 1183924-92-6): A Comprehensive Overview

Methyl 2-amino-5-ethoxybenzoate, identified by its CAS number 1183924-92-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, with its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and therapeutic interventions. The combination of an amino group and an ethoxy substituent on a benzoate backbone imparts distinct reactivity and biological activity, making it a valuable candidate for further exploration.

The< strong>methyl 2-amino-5-ethoxybenzoate molecule exhibits a rich chemical profile that positions it as a versatile intermediate in synthetic chemistry. Its benzoate core is well-known for its role in the synthesis of various pharmacologically active agents, while the presence of both amino and ethoxy functional groups allows for further derivatization and modification. These features make it an attractive building block for the development of novel compounds with tailored biological activities.

In recent years, there has been growing interest in the< strong>CAS no 1183924-92-6 compound due to its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific enzymes and receptors involved in these pathways. For instance, modifications to the< strong>2-amino and< strong>5-ethoxy groups have shown promise in reducing oxidative stress and mitigating inflammatory responses.

The< strong>methyl 2-amino-5-ethoxybenzoate structure also lends itself to investigation as a scaffold for drug discovery. Its aromatic system provides a stable framework that can be functionalized to enhance solubility, bioavailability, and target specificity. Researchers have been exploring various synthetic strategies to introduce additional functional groups or to alter the electronic properties of the molecule. These efforts aim to optimize the pharmacokinetic and pharmacodynamic profiles of the resulting compounds.

One particularly intriguing aspect of< strong>methyl 2-amino-5-ethoxybenzoate is its potential application in the field of neurology. Emerging evidence suggests that compounds with similar structural motifs may interact with neurotransmitter systems, potentially offering benefits in treating neurological disorders. The< strong>amino group, in particular, is known to be involved in the synthesis of certain neurotransmitters and neuromodulators. By leveraging this property, researchers are exploring ways to develop novel therapeutics that can modulate neural activity.

The< strong>CAS no 1183924-92-6 compound has also attracted attention for its role in chemical biology studies. Its ability to interact with various biological targets makes it a useful tool for investigating cellular mechanisms and signaling pathways. For example, researchers have used derivatives of this compound to study the effects of different functional groups on enzyme inhibition and receptor binding. These studies provide valuable insights into the structure-activity relationships that govern biological function.

In addition to its biological significance, methyl 2-amino-5-ethoxybenzoate has practical applications in synthetic chemistry. Its stability under various reaction conditions makes it a reliable intermediate in multi-step syntheses. The presence of both reactive sites—the amino group and the ester functionality—allows for diverse chemical transformations, including nucleophilic substitutions, condensations, and reductions. These reactions can be tailored to produce a wide range of derivatives with unique properties.

The development of new synthetic methodologies for< strong>methyl 2-amino-5-ethoxybenzoate has been an area of active research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this compound. Such innovations not only improve the scalability of production but also minimize environmental impact. The integration of computational tools into synthetic planning has further accelerated the discovery process by predicting reaction outcomes and optimizing conditions.

The future prospects for methyl 2-amino-5-ethoxybenzoate are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential. Whether through targeted drug design or broad-spectrum biochemical investigations, methyl 2-amino-5-ethoxybenzoate is poised to remain a cornerstone of chemical research for years to come.